Cas no 2097954-44-2 (4-Chloro-6-(3-(difluoromethyl)pyrrolidin-1-yl)pyrimidine)

• Product Name: 4-Chloro-6-(3-(difluoromethyl)pyrrolidin-1-yl)pyrimidine
• CAS No: 2097954-44-2
• MF: C₉H₁₀ClF₂N₃
• MW: 233.645607471466
• CID: 5723798
• PubChem ID: 121201162
• Update Time: 2025-06-11

4-Chloro-6-(3-(difluoromethyl)pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• F1907-4700
• 2097954-44-2
• 4-chloro-6-(3-(difluoromethyl)pyrrolidin-1-yl)pyrimidine
• 4-chloro-6-[3-(difluoromethyl)pyrrolidin-1-yl]pyrimidine
• starbld0046863
• AKOS026709161
• 4-Chloro-6-(3-(difluoromethyl)pyrrolidin-1-yl)pyrimidine

• Inchi： 1S/C9H10ClF2N3/c10-7-3-8(14-5-13-7)15-2-1-6(4-15)9(11)12/h3,5-6,9H,1-2,4H2
• InChI Key： ZIRAHAAAWBODHL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1CCC(C(F)F)C1

Computed Properties

• Exact Mass: 233.0531313g/mol
• Monoisotopic Mass: 233.0531313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29Ų

Additional information on 4-Chloro-6-(3-(difluoromethyl)pyrrolidin-1-yl)pyrimidine

Professional Introduction to 4-Chloro-6-(3-(difluoromethyl)pyrrolidin-1-yl)pyrimidine (CAS No. 2097954-44-2)

4-Chloro-6-(3-(difluoromethyl)pyrrolidin-1-yl)pyrimidine, with the chemical identifier CAS No. 2097954-44-2, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their biological activity and utility in medicinal chemistry. The structural features of this molecule, particularly the presence of a chloro substituent at the 4-position and a difluoromethyl group linked to a pyrrolidin-1-yl moiety at the 6-position, contribute to its unique chemical properties and potential therapeutic applications.

The pyrimidine core is a fundamental scaffold in many biologically active molecules, including nucleoside analogs and antiviral agents. The introduction of electronegative atoms such as fluorine in the structure can enhance metabolic stability and binding affinity to biological targets. In particular, the difluoromethyl group is a common pharmacophore that improves lipophilicity and binding interactions with enzymes and receptors. This modification has been extensively studied in the development of novel drug candidates due to its ability to modulate pharmacokinetic profiles and enhance drug efficacy.

The synthesis of 4-Chloro-6-(3-(difluoromethyl)pyrrolidin-1-yl)pyrimidine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The chloro substitution at the 4-position of the pyrimidine ring provides a reactive site for further functionalization, allowing for the attachment of various pharmacologically relevant groups. The incorporation of the pyrrolidin-1-yl moiety introduces a nitrogen-rich environment that can interact with biological targets, enhancing the compound's potential as a drug candidate.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SARs) in optimizing drug candidates. The presence of both chloro and difluoromethyl groups in 4-Chloro-6-(3-(difluoromethyl)pyrrolidin-1-yl)pyrimidine suggests that it may exhibit multiple modes of interaction with biological targets, making it a promising candidate for further investigation. Studies have shown that such modifications can significantly improve binding affinity and reduce off-target effects, which are critical factors in drug development.

In addition to its potential as an active pharmaceutical ingredient (API), 4-Chloro-6-(3-(difluoromethyl)pyrrolidin-1-yl)pyrimidine may serve as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for further derivatization, enabling chemists to explore new chemical spaces and develop novel therapeutic agents. The compound's stability under various reaction conditions also makes it a valuable building block in synthetic chemistry.

The field of oncology has seen significant interest in pyrimidine derivatives due to their role in inhibiting key enzymes involved in cancer cell proliferation. The structural features of 4-Chloro-6-(3-(difluoromethyl)pyrrolidin-1-yl)pyrimidine make it a candidate for developing kinase inhibitors or other targeted therapies. Recent studies have demonstrated that pyrimidine-based compounds can effectively modulate signaling pathways involved in cancer growth and metastasis, offering hope for new treatment strategies.

Beyond oncology, this compound may find applications in other therapeutic areas such as infectious diseases, inflammation, and neurodegenerative disorders. The ability of pyrimidine derivatives to interact with various biological targets underscores their broad potential in drug discovery. As research continues to uncover new biological mechanisms and therapeutic targets, compounds like 4-Chloro-6-(3-(difluoromethyl)pyrrolidin-1-yl)pyrimidine will play a crucial role in developing next-generation pharmaceuticals.

The development of novel synthetic methodologies is also essential for optimizing the production of such compounds. Advances in catalytic processes and green chemistry principles have enabled more efficient and sustainable synthesis routes, reducing costs and environmental impact. These innovations are critical for ensuring that promising drug candidates like 4-Chloro-6-(3-(difluoromethyl)pyrrolidin-1-yl)pyrimidine can be produced on scale for clinical use.

In conclusion, 4-Chloro-6-(3-(difluoromethyl)pyrrolidin-1-yl)pyrimidine (CAS No. 2097954-44-2) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent advancements in medicinal chemistry, make it a valuable candidate for further exploration. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.